4-Bromo-3',5'-difluorobiphenyl

• IUPAC Name: 1-(4-bromophenyl)-3,5-difluorobenzene
• InChI: InChI=1S/C12H7BrF2/c13-10-3-1-8(2-4-10)9-5-11(14)7-12(15)6-9/h1-7H
• InChI Key: GUYWOVXWSWXETF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=CC(=C2)F)F)Br
• Molecular Formula: C12H7BrF2
• Molecular Weight: 269.08 g/mol

Description

4-Bromo-3',5'-difluorobiphenyl is a useful research compound. Its molecular formula is C12H7BrF2 and its molecular weight is 269.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Application in Liquid Crystal Materials : 4-Bromo-3',5'-difluorobiphenyl derivatives are key intermediates in synthesizing materials for liquid crystal displays. Studies have shown that different bromination methods and conditions can significantly influence the yield and purity of these intermediates, which are crucial for the production of high-quality liquid crystal materials (Ren, 2001); (Xia et al., 2018).

• Enantiomeric Resolution and Simulation Studies : Bromophenyl derivatives have been used in enantiomeric resolution and simulation studies, indicating their potential in chiral chemistry and pharmaceutical applications. The research highlights the role of these compounds in understanding the chiral resolution mechanism and their potential application in resolving enantiomers in various matrices (Ali et al., 2016).

• Photovoltaic Applications : Studies have explored the synthesis of conjugated polymers containing derivatives of this compound, demonstrating their application in photovoltaics. These polymers, when used in solar cells, show potential for enhancing energy efficiency and stability (Duprez et al., 2005).

• Antitumor Activity : Research has indicated the potential of this compound derivatives in the development of anticancer drugs. These compounds have shown significant activity against certain cancer cell lines, suggesting their role in future cancer therapeutics (Pandeya et al., 2002).

• Antioxidant and Antifungal Activity : Bromophenol compounds, including derivatives of this compound, have been identified to possess antioxidant and antifungal properties. These properties are significant for potential applications in pharmaceuticals and as protective agents against oxidative stress and fungal infections (Olsen et al., 2013).

• Optical and Photophysical Properties Tuning : The compound and its derivatives have been used to study and tune optical and photophysical properties, which is critical for the development of advanced materials in photonics and optoelectronics (Li et al., 2002).